(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-3-phenylimidazolidine-2,4-dione

• Molecular Formula: C22H16N4O6
• Molecular Weight: 432.4 g/mol
• IUPAC Name: (5E)-5-[[3-methoxy-4-(5-nitropyridin-2-yl)oxyphenyl]methylidene]-3-phenylimidazolidine-2,4-dione
• InChI: InChI=1S/C22H16N4O6/c1-31-19-12-14(7-9-18(19)32-20-10-8-16(13-23-20)26(29)30)11-17-21(27)25(22(28)24-17)15-5-3-2-4-6-15/h2-13H,1H3,(H,24,28)/b17-11+
• InChI Key: RDIVKJAISSGCST-GZTJUZNOSA-N
• Isomeric SMILES: COC1=C(C=CC(=C1)/C=C/2\C(=O)N(C(=O)N2)C3=CC=CC=C3)OC4=NC=C(C=C4)[N+](=O)[O-]
• SMILES: COC1=C(C=CC(=C1)C=C2C(=O)N(C(=O)N2)C3=CC=CC=C3)OC4=NC=C(C=C4)[N+](=O)[O-]

Description

(5E)-5-{3-methoxy-4-[(5-nitropyridin-2-yl)oxy]benzylidene}-3-phenylimidazolidine-2,4-dione is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields, including pharmaceuticals, agriculture, and materials science. This compound is also known as MNPD.

Mechanism of Action

The mechanism of action of MNPD is not fully understood, but it is believed to involve the inhibition of various cellular processes, including cell division and DNA synthesis. MNPD has also been shown to induce apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
MNPD has been shown to have various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the inhibition of DNA synthesis. MNPD has also been shown to have anti-inflammatory and antioxidant properties.

Advantages and Limitations for Lab Experiments

One of the main advantages of MNPD for lab experiments is its high purity and stability, which allows for accurate and reproducible experimental results. However, one of the main limitations of MNPD is its low solubility in water, which can make it difficult to work with in certain experimental conditions.

Future Directions

There are several future directions for the study of MNPD, including:
1. Further studies on the mechanism of action of MNPD in cancer cells.
2. Studies on the potential use of MNPD in combination with other anti-cancer agents for the treatment of cancer.
3. Studies on the potential use of MNPD as a pesticide or herbicide in agriculture.
4. Studies on the synthesis of novel materials using MNPD as a building block.
5. Studies on the potential use of MNPD in the treatment of other diseases, such as inflammation and oxidative stress.
In conclusion, MNPD is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. MNPD has been extensively studied for its potential use as an anti-cancer agent, pesticide, herbicide, and building block for novel materials. Further studies on the mechanism of action and potential applications of MNPD are needed to fully understand its potential in various fields of scientific research.

Synthesis Methods

The synthesis of MNPD involves the reaction between 3-methoxy-4-hydroxybenzaldehyde and 5-nitropyridine-2-ol, followed by the reaction with 3-phenylimidazolidine-2,4-dione. The reaction takes place under mild conditions and yields a high purity product.

Scientific Research Applications

MNPD has been extensively studied for its potential applications in various fields of scientific research. In the field of pharmaceuticals, MNPD has shown promising results as an anti-cancer agent and has been studied for its potential use in the treatment of various types of cancer, including breast cancer, lung cancer, and prostate cancer.
In the field of agriculture, MNPD has been studied for its potential use as a pesticide due to its ability to inhibit the growth of various types of pests. MNPD has also been studied for its potential use as a herbicide due to its ability to inhibit the growth of weeds.
In the field of materials science, MNPD has been studied for its potential use as a building block for the synthesis of novel materials with unique properties.